Calcitetrol
Calcitetrol
Calcitetrol is a hydroxycalciol. It has a role as a human metabolite.
Calcitetrol is a natural product found in Homo sapiens and Ambystoma mexicanum with data available.
Calcitetrol is a natural product found in Homo sapiens and Ambystoma mexicanum with data available.
Brand Name:
Vulcanchem
CAS No.:
56142-94-0
VCID:
VC20859498
InChI:
InChI=1S/C27H44O4/c1-17(8-13-25(30)26(3,4)31)22-11-12-23-19(7-6-14-27(22,23)5)9-10-20-15-21(28)16-24(29)18(20)2/h9-10,17,21-25,28-31H,2,6-8,11-16H2,1,3-5H3/b19-9+,20-10-/t17-,21-,22-,23+,24+,25-,27-/m1/s1
SMILES:
CC(CCC(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C27H44O4
Molecular Weight:
432.6 g/mol
Calcitetrol
CAS No.: 56142-94-0
Cat. No.: VC20859498
Molecular Formula: C27H44O4
Molecular Weight: 432.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Calcitetrol is a hydroxycalciol. It has a role as a human metabolite. Calcitetrol is a natural product found in Homo sapiens and Ambystoma mexicanum with data available. |
|---|---|
| CAS No. | 56142-94-0 |
| Molecular Formula | C27H44O4 |
| Molecular Weight | 432.6 g/mol |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-5,6-dihydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C27H44O4/c1-17(8-13-25(30)26(3,4)31)22-11-12-23-19(7-6-14-27(22,23)5)9-10-20-15-21(28)16-24(29)18(20)2/h9-10,17,21-25,28-31H,2,6-8,11-16H2,1,3-5H3/b19-9+,20-10-/t17-,21-,22-,23+,24+,25-,27-/m1/s1 |
| Standard InChI Key | WFZKUWGUJVKMHC-UKBUZQLGSA-N |
| Isomeric SMILES | C[C@H](CC[C@H](C(C)(C)O)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C |
| SMILES | CC(CCC(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(CCC(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
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